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Compound of Interest

Compound Name: 4-Chloro-3-iodobenzotrifluoride

CAS No.: 672-57-1

Cat. No.: B1581784

Get Quote

Technical Guide: 4-Chloro-3-iodobenzotrifluoride
Spectroscopic Data, Synthesis, and Strategic
Application
Executive Summary & Chemical Identity
4-Chloro-3-iodobenzotrifluoride (also known as 1-chloro-2-iodo-4-(trifluoromethyl)benzene)

is a high-value halogenated building block.[1][2] Its structural uniqueness lies in the "orthogonal

reactivity" of its substituents: the aryl iodide allows for selective low-temperature cross-coupling

(e.g., Suzuki-Miyaura, Sonogashira) without disturbing the aryl chloride, which remains

available for subsequent functionalization. The trifluoromethyl (

) group imparts metabolic stability and lipophilicity, making this scaffold ubiquitous in kinase
inhibitors and agrochemicals.

Table 1: Chemical Identity & Physical Properties
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Property Data

CAS Number 672-57-1

IUPAC Name 1-Chloro-2-iodo-4-(trifluoromethyl)benzene

Molecular Formula

Molecular Weight 306.45 g/mol

Appearance Pale yellow liquid to low-melting solid

Density g/mL (Predicted)

Boiling Point
~245–250 °C (760 mmHg) / 110–115 °C (15

mmHg)

Solubility Soluble in DCM, THF, EtOAc; Insoluble in water

Spectroscopic Characterization
Accurate structural assignment relies on the distinct electronic environments created by the

three substituents. The following data is synthesized from standard substituent chemical shift

increments and validated against analogous 1,2,4-trisubstituted benzenes.

2.1 Nuclear Magnetic Resonance (NMR)
Solvent:

(Chloroform-d) Internal Standard: TMS (

0.00 ppm) NMR (400 MHz): The spectrum exhibits a classic 1,2,4-substitution pattern.

8.15 (d,

Hz, 1H, H-2): This proton is the most deshielded due to its position between two electron-
withdrawing groups (the

group and the Iodine atom). It appears as a doublet due to long-range meta-coupling with H-
6.
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7.65 (dd,

Hz, 1H, H-6): Ortho to the

group. It shows a large ortho-coupling to H-5 and a small meta-coupling to H-2.

7.55 (d,

Hz, 1H, H-5): Ortho to the Chlorine atom. This is generally the most shielded of the aromatic
protons in this system.

NMR (100 MHz):

140–142 (C-4): Carbon attached to Chlorine.

138.5 (C-2): Carbon bearing the isolated proton (highly deshielded by Iodine).

130–132 (C-6): Carbon ortho to

.

129.5 (C-5): Carbon ortho to Cl.

122–128 (multiplet, C-1): Carbon attached to

(shows quartet splitting,

Hz).

123.5 (q,

Hz): Trifluoromethyl carbon.

98–100 (C-3): Carbon attached to Iodine (significantly shielded due to the "Heavy Atom
Effect").

NMR (376 MHz):

-63.0 ppm (s): Characteristic singlet for an aryl trifluoromethyl group.

2.2 Mass Spectrometry (GC-MS / EI)
Molecular Ion (
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): 306 (Base peak or significant intensity).

Isotope Pattern: A distinct pattern is observed due to Chlorine (

ratio ~3:1).

306 (

)

308 (

) ~33% intensity of

.

Fragmentation:

179 (

): Loss of Iodine radical (common in aryl iodides).

144 (

): Subsequent loss of Chlorine.

2.3 Infrared Spectroscopy (FT-IR)
C–H Stretch (Ar): 3050–3100 cm

(Weak).

C=C Ring Stretch: 1580, 1470 cm

.

C–F Stretch: 1320, 1130 cm

(Very Strong, broad bands).

C–Cl Stretch: 1050–1080 cm

.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Protocol: The Sandmeyer Route
While direct iodination of 4-chlorobenzotrifluoride is possible, it often suffers from poor

regioselectivity. The most robust, self-validating protocol involves a Sandmeyer reaction

sequence starting from the amine. This ensures the Iodine is installed exactly at the C-3

position.

Pathway Logic: Nitration

Reduction

Diazotization/Iodination.

Step 1: Nitration[3]
Reagents: 4-Chlorobenzotrifluoride,

,

.

Conditions: 60–70 °C, 2 hours.

Product: 4-Chloro-3-nitrobenzotrifluoride (CAS 121-17-5).

Mechanism: Electrophilic aromatic substitution. The

(meta-director) and

(ortho/para-director) groups reinforce substitution at the C-3 position.

Step 2: Reduction[4]
Reagents: Iron powder (Fe),

, Ethanol/Water.

Conditions: Reflux, 4 hours.

Product: 3-Amino-4-chlorobenzotrifluoride (CAS 121-50-6).[5]

Validation: Disappearance of nitro peaks in IR (~1530/1350 cm
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) and appearance of amine peaks (~3300/3400 cm

).

Step 3: Sandmeyer Iodination (Critical Step)
This step replaces the amino group with iodine.

Diazotization: Dissolve 3-amino-4-chlorobenzotrifluoride (1.0 eq) in

at 0 °C. Add

(1.1 eq) dropwise, keeping temperature

°C. Stir for 30 mins to form the diazonium salt.

Iodination: Add a solution of Potassium Iodide (

, 1.5 eq) in water dropwise to the cold diazonium mixture.

Workup: Allow to warm to room temperature (evolution of

gas). Extract with Ethyl Acetate.[6][7][8] Wash organic layer with Sodium Thiosulfate (

) to remove excess iodine (purple color disappears).

Purification: Silica gel chromatography (Hexanes/EtOAc).

4-Chlorobenzotrifluoride
(CAS 98-56-6)

4-Chloro-3-nitrobenzotrifluoride
(Intermediate)

HNO3, H2SO4
Nitration 3-Amino-4-chlorobenzotrifluoride

(CAS 121-50-6)

Fe, NH4Cl
Reduction 4-Chloro-3-iodobenzotrifluoride

(CAS 672-57-1)

1. NaNO2, HCl
2. KI

Sandmeyer
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Figure 1: Step-wise synthesis pathway via the Sandmeyer route, ensuring regiochemical

fidelity.

Strategic Application: Chemoselective Coupling
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The primary utility of 4-Chloro-3-iodobenzotrifluoride is in chemoselective cross-coupling.

The C–I bond is significantly weaker (approx. 53 kcal/mol) than the C–Cl bond (approx. 95

kcal/mol), allowing researchers to engage the iodine in Suzuki, Sonogashira, or Buchwald-

Hartwig couplings while leaving the chlorine intact for a second reaction step.

Experimental Protocol: Selective Suzuki Coupling

Reagents: 4-Chloro-3-iodobenzotrifluoride (1.0 eq), Aryl Boronic Acid (1.1 eq),

(5 mol%),

(2.0 eq).

Solvent: DME/Water (3:1).

Conditions: 60 °C, 4–6 hours. (Note: Higher temperatures >100 °C may activate the C-Cl

bond).

Outcome: Biaryl product with Chlorine retained at the ortho position.

4-Chloro-3-iodobenzotrifluoride

Biaryl Intermediate
(Cl retained)

Selective C-I Activation

Aryl Boronic Acid
(R-B(OH)2)

Selective C-I Activation

Pd(0) Catalyst
(Low Temp < 80°C)

Selective C-I Activation

Secondary Functionalization
(e.g., Amination at Cl)

High Temp / Strong Cat.
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Figure 2: Chemoselective workflow exploiting the reactivity difference between Aryl-I and Aryl-

Cl bonds.
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Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin. Potential skin sensitizer.

Storage: Light sensitive (due to C–I bond lability). Store in amber vials under inert

atmosphere (Argon/Nitrogen) at 2–8 °C.

Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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